N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide

• IUPAC Name: N-cyclohexyl-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C20H30N2O4S/c1-26-18-10-12-19(13-11-18)27(24,25)22-14-6-5-9-17(22)15-20(23)21-16-7-3-2-4-8-16/h10-13,16-17H,2-9,14-15H2,1H3,(H,21,23)
• InChI Key: AXWBDJNZZFNFPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3CCCCC3
• Molecular Formula: C20H30N2O4S
• Molecular Weight: 394.5 g/mol

Description

N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide (NCM) is a widely used synthetic compound in many scientific fields. It is a cyclic amide, derived from the condensation of piperidine and cyclohexanecarboxylic acid with 4-methoxybenzenesulfonyl chloride. NCM is used as a starting material in the synthesis of many compounds, particularly those with pharmaceutical applications. It is also used as a reagent in the synthesis of other compounds, such as peptides, carbohydrates, and nucleosides.

Mechanism of Action

N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is a cyclic amide, which is a type of amide that is formed when a carboxylic acid and an amine react together. The mechanism of action of N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide involves the formation of a cyclic amide, which is then hydrolyzed to form a carboxylic acid and an amine. The carboxylic acid and amine then react to form the N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide molecule.
Biochemical and Physiological Effects
N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is known to have several biochemical and physiological effects. It has been shown to inhibit the enzyme dihydrofolate reductase, which is involved in the biosynthesis of nucleotides. N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is also known to inhibit the enzyme cyclooxygenase, which is involved in the biosynthesis of prostaglandins. N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide has also been shown to inhibit the enzyme tyrosinase, which is involved in the biosynthesis of melanin.

Advantages and Limitations for Lab Experiments

The use of N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide in laboratory experiments has several advantages and limitations. One of the major advantages of using N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is its availability in a variety of forms, including powder, solution, and solid. This makes it easy to use in a variety of experiments. Additionally, N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is relatively inexpensive, making it an economical choice for laboratory experiments. However, N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is also known to be toxic and can be hazardous if not handled properly.

Future Directions

The use of N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide in scientific research is expected to continue to grow in the future. N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide has already been used in the synthesis of a number of compounds, including antibiotics, antifungal agents, antiviral agents, and anti-inflammatory agents. Additionally, N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide has been used in the synthesis of peptides, carbohydrates, and nucleosides. In the future, N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is expected to be used in the synthesis of even more compounds, as well as new and innovative applications. Additionally, N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is expected to be used in the development of new drugs, as well as in the development of new drug delivery systems. Finally, N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is expected to be used in the development of new analytical techniques, such as chromatography and mass spectrometry.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide can be achieved through two methods: the direct condensation of piperidine and cyclohexanecarboxylic acid, or the condensation of piperidine with 4-methoxybenzenesulfonyl chloride. The direct condensation method involves the reaction of piperidine and cyclohexanecarboxylic acid in anhydrous acetic acid, followed by the addition of anhydrous hydrogen chloride. The condensation of piperidine with 4-methoxybenzenesulfonyl chloride involves the reaction of piperidine and 4-methoxybenzenesulfonyl chloride in anhydrous acetic acid, followed by the addition of anhydrous hydrogen chloride.

Scientific Research Applications

N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is widely used in scientific research due to its versatile properties. It is used as a starting material in the synthesis of many compounds, particularly those with pharmaceutical applications. It is also used as a reagent in the synthesis of other compounds, such as peptides, carbohydrates, and nucleosides. N-cyclohexyl-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide is also used in the synthesis of highly active compounds, such as antibiotics, antifungal agents, antiviral agents, and anti-inflammatory agents.